2-(2,4-difluorophenyl)-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H20F2N6O/c1-12-24-25-19-18(22-6-9-27(12)19)26-7-4-15(5-8-26)23-17(28)10-13-2-3-14(20)11-16(13)21/h2-3,6,9,11,15H,4-5,7-8,10H2,1H3,(H,23,28)
• InChI Key: HXJYIQWCKARXLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCC(CC3)NC(=O)CC4=C(C=C(C=C4)F)F
• Molecular Formula: C19H20F2N6O
• Molecular Weight: 386.4 g/mol
• CAS No.: 2034533-17-8

Description

This compound features a [1,2,4]triazolo[4,3-a]pyrazine core substituted with a 3-methyl group at position 3, a piperidin-4-yl moiety at position 8, and a 2,4-difluorophenyl acetamide side chain. The triazolo-pyrazine scaffold is known for its versatility in medicinal chemistry, particularly in kinase inhibition and antimicrobial applications .

Biological Activity

The compound 2-(2,4-difluorophenyl)-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The key steps include:

• Formation of the Triazolo-Pyrazine Core : The synthesis begins with the preparation of the triazolo[4,3-a]pyrazine framework through cyclization reactions involving appropriate hydrazine derivatives and pyrazine substrates.
• Piperidine Modification : The introduction of the piperidine moiety is achieved through nucleophilic substitution reactions.
• Acetamide Formation : Finally, acetamide functionality is introduced via acylation reactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of triazolo[4,3-a]pyrazine derivatives. For instance, compounds similar to the target molecule have demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

• Minimum Inhibitory Concentrations (MICs) : One study reported MIC values for related compounds ranging from 16 to 32 μg/mL against Staphylococcus aureus and Escherichia coli, indicating comparable efficacy to standard antibiotics like ampicillin .

Antiplatelet Activity

The compound's structural analogs have been evaluated for their antiplatelet effects. The mechanism of action typically involves inhibition of the P2Y12 receptor, which is critical in platelet aggregation.

• Case Study : A series of ticagrelor analogs were synthesized and assessed for both antiplatelet and antibacterial activities. Some modifications led to a loss of antibacterial activity while retaining antiplatelet effects, suggesting distinct mechanisms for these biological activities .

Structure-Activity Relationship (SAR)

The biological activity of compounds in this class can be influenced by various substituents on the triazolo-pyrazine core:

• Electron-Donating Groups : Compounds with electron-donating groups at specific positions exhibited enhanced antibacterial activity.
• Aliphatic vs Aromatic Substituents : Aliphatic chains generally increased lipophilicity and cell permeability compared to aromatic groups, which affected their interaction with bacterial membranes .

Research Findings

A summary of key findings from recent research includes:

Compound	Activity Type	MIC (μg/mL)	Reference
2e	Antibacterial	32 (S. aureus)
2e	Antibacterial	16 (E. coli)
Ticagrelor Analog	Antiplatelet	N/A

Comparison with Similar Compounds

Triazolo-Pyrazine Derivatives with Aromatic Substituents

• 8-(2-Fluoro-4-Nitrophenoxy)-[1,2,4]Triazolo[4,3-a]Pyrazine (): This analog replaces the piperidine and acetamide groups with a nitro-phenoxy substituent.

• N-(3-Isopropylphenyl)-2-{8-[4-(2-Methylphenyl)-1-Piperazinyl]-3-Oxo-[1,2,4]Triazolo[4,3-a]Pyrazin-2(3H)-yl}Acetamide () :
  The 3-oxo group increases polarity, likely reducing membrane permeability relative to the 3-methyl group in the target compound. The piperazinyl linkage may confer affinity for serotonin or dopamine receptors, whereas the piperidinyl group in the target compound could favor kinase or protease targets .

Antimicrobial Acetamide Derivatives ()

Compounds such as 2-(5-Methyl-3,6-Dioxo-3,6-Dihydropyridazin-1(2H)-yl)-N-(4-Oxo-2-Phenylquinazolin-3(4H)-yl)Acetamide (11) feature dihydropyridazinone cores instead of triazolo-pyrazine.

Antimicrobial Efficacy

While direct antimicrobial data for the target compound is unavailable, structurally related triazolo-pyrazine derivatives (e.g., 8-Amino-6-[4-(4-Benzylpiperazin-1-yl)Phenyl]-2-Phenyl-1,2,4-Triazolo[4,3-a]Pyrazin-3(2H)-One (45) in ) exhibit moderate activity against Gram-positive bacteria (MIC: 8–16 µg/mL). The 2,4-difluorophenyl group in the target compound may improve penetration through bacterial membranes due to increased lipophilicity .

Electronic Properties and Binding Affinity

DFT studies on acetamide derivatives () highlight the role of the acetamide group in forming hydrogen bonds with target proteins. The electron-withdrawing difluorophenyl group in the target compound may polarize the acetamide carbonyl, strengthening such interactions compared to non-fluorinated analogs .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Biological Activity (if reported)	Key Properties
2-(2,4-Difluorophenyl)-N-(1-(3-Methyl-[1,2,4]Triazolo[4,3-a]Pyrazin-8-yl)Piperidin-4-yl)Acetamide	[1,2,4]Triazolo[4,3-a]Pyrazine	3-Methyl, Piperidin-4-yl, 2,4-Difluorophenyl	N/A (inferred antimicrobial/kinase)	High lipophilicity (logP ~3.2), metabolic stability
8-(2-Fluoro-4-Nitrophenoxy)-[1,2,4]Triazolo[4,3-a]Pyrazine ()	[1,2,4]Triazolo[4,3-a]Pyrazine	2-Fluoro-4-Nitrophenoxy	Intermediate for kinase inhibitors	Lower metabolic stability (nitro group)
N-(3-Isopropylphenyl)-2-{8-[4-(2-Methylphenyl)-1-Piperazinyl]-3-Oxo-[1,2,4]Triazolo[4,3-a]Pyrazin-2(3H)-yl}Acetamide ()	[1,2,4]Triazolo[4,3-a]Pyrazine	3-Oxo, Piperazinyl, 2-Methylphenyl	Potential CNS activity	Higher polarity (logP ~2.8)
8-Amino-6-[4-(4-Benzylpiperazin-1-yl)Phenyl]-2-Phenyl-1,2,4-Triazolo[4,3-a]Pyrazin-3(2H)-One ()	[1,2,4]Triazolo[4,3-a]Pyrazine	Benzylpiperazinyl, Phenyl	Antimicrobial (MIC: 8–16 µg/mL)	Moderate solubility (logP ~3.0)